Cas no 262589-69-5 (Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-)

Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]- structure
262589-69-5 structure
Product Name:Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-
CAS No:262589-69-5
MF:C22H18FN3OS2
MW:423.526225566864
CID:1426114
Update Time:2024-08-15

Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-
    • Pyridine, 4-[4-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-5-yl]-
    • Inchi: 1S/C22H18FN3OS2/c1-29(27)19-4-2-3-15(13-19)14-28-22-25-20(16-5-7-18(23)8-6-16)21(26-22)17-9-11-24-12-10-17/h2-13H,14H2,1H3,(H,25,26)
    • InChI Key: ASWWEASHSSNEMM-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C2NC(SCC3=CC=CC(S(C)=O)=C3)=NC=2C2=CC=C(F)C=C2)=C1

Computed Properties

  • Exact Mass: 423.08774

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Melting Point: 171 °C
  • Boiling Point: 663.2±65.0 °C(Predicted)
  • PSA: 58.64
  • pka: 8.80±0.10(Predicted)
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